Cas no 2110364-00-4 (1-methyl-5-(thiophen-3-yl)-1H-pyrazol-4-amine)

• Product Name: 1-methyl-5-(thiophen-3-yl)-1H-pyrazol-4-amine
• CAS No: 2110364-00-4
• MF: C₈H₉N₃S
• MW: 179.242159605026
• CID: 6427831
• PubChem ID: 165457957
• Update Time: 2025-10-05

1-methyl-5-(thiophen-3-yl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-(thiophen-3-yl)-1H-pyrazol-4-amine
• EN300-737377
• 2110364-00-4

• Inchi： 1S/C8H9N3S/c1-11-8(7(9)4-10-11)6-2-3-12-5-6/h2-5H,9H2,1H3
• InChI Key： OKGRYIAZTAYRKQ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1=C(C=NN1C)N

Computed Properties

• Exact Mass: 179.05171847g/mol
• Monoisotopic Mass: 179.05171847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 72.1Ų

Additional information on 1-methyl-5-(thiophen-3-yl)-1H-pyrazol-4-amine

Research Brief on 1-methyl-5-(thiophen-3-yl)-1H-pyrazol-4-amine (CAS: 2110364-00-4): Recent Advances and Applications

The compound 1-methyl-5-(thiophen-3-yl)-1H-pyrazol-4-amine (CAS: 2110364-00-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The compound's unique structural features, including the pyrazole and thiophene moieties, make it a promising scaffold for the development of novel bioactive molecules.

Recent studies have highlighted the role of 1-methyl-5-(thiophen-3-yl)-1H-pyrazol-4-amine as a key intermediate in the synthesis of various pharmacologically active compounds. For instance, researchers have explored its utility in the development of kinase inhibitors, which are critical in targeting signaling pathways involved in cancer and inflammatory diseases. The compound's ability to modulate specific protein-protein interactions has also been investigated, suggesting its potential in disrupting pathological processes at the molecular level.

In terms of synthesis, advancements have been made in optimizing the yield and purity of 1-methyl-5-(thiophen-3-yl)-1H-pyrazol-4-amine. Recent publications describe novel catalytic methods and green chemistry approaches that enhance the efficiency of its production. These developments are particularly relevant for scaling up the compound for preclinical and clinical studies, where consistent quality and scalability are paramount.

Biological evaluations of 1-methyl-5-(thiophen-3-yl)-1H-pyrazol-4-amine have revealed its promising activity against a range of targets. For example, in vitro studies have demonstrated its efficacy in inhibiting specific enzymes involved in neurodegenerative diseases. Additionally, its pharmacokinetic properties, such as bioavailability and metabolic stability, have been characterized in animal models, providing a foundation for further drug development efforts.

Despite these advancements, challenges remain in fully elucidating the compound's mechanism of action and optimizing its therapeutic index. Future research directions may include structural modifications to improve selectivity and reduce off-target effects, as well as comprehensive toxicity studies to ensure safety. Collaborative efforts between academia and industry will be essential to translate these findings into viable therapeutic options.

In conclusion, 1-methyl-5-(thiophen-3-yl)-1H-pyrazol-4-amine represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its unique structural attributes and demonstrated biological activities position it as a valuable candidate for further investigation. Continued research and development efforts are expected to unlock its full potential, paving the way for innovative treatments in various disease areas.